Cas no 893734-67-3 (Methyl 5-(3-chlorophenyl)nicotinate)

Methyl 5-(3-chlorophenyl)nicotinate structure
893734-67-3 structure
Product Name:Methyl 5-(3-chlorophenyl)nicotinate
CAS No:893734-67-3
MF:C13H10ClNO2
MW:247.677002429962
CID:1031180
PubChem ID:20099850
Update Time:2025-04-20

Methyl 5-(3-chlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(3-chlorophenyl)nicotinate
    • Methyl 5-(3-chlorophenyl)nicotite
    • methyl 5-(3-chlorophenyl)pyridine-3-carboxylate
    • DTXSID80602420
    • 5-(3-Chloro-phenyl)-nicotinic acid methyl ester
    • KJVOSFMLXLCEIL-UHFFFAOYSA-N
    • SCHEMBL4592371
    • BB 0223237
    • Methyl5-(3-chlorophenyl)nicotinate
    • J-522397
    • AKOS004116374
    • 893734-67-3
    • DB-265463
    • MDL: MFCD06802184
    • Inchi: 1S/C13H10ClNO2/c1-17-13(16)11-5-10(7-15-8-11)9-3-2-4-12(14)6-9/h2-8H,1H3
    • InChI Key: KJVOSFMLXLCEIL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=NC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 247.0400063g/mol
  • Monoisotopic Mass: 247.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 39.2Ų

Methyl 5-(3-chlorophenyl)nicotinate Pricemore >>

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